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Compound of Interest

Compound Name:

3-(N-

Methylaminocarbonyl)phenylboron

ic acid

Cat. No.: B141188 Get Quote

Essential Safety and Handling Guide for 3-(N-
Methylaminocarbonyl)phenylboronic Acid
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This guide provides immediate, essential safety

and logistical information for 3-(N-Methylaminocarbonyl)phenylboronic acid, including

operational procedures and disposal plans to foster a secure laboratory environment.

Hazard Identification and Classification
3-(N-Methylaminocarbonyl)phenylboronic acid is classified as a substance that can cause

significant irritation to the skin, eyes, and respiratory system. It is also harmful if swallowed.[1]
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Hazard Classification Category Hazard Statement

Acute Oral Toxicity 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Data sourced from Safety Data Sheets for 3-(N-Methylaminocarbonyl)phenylboronic acid
and related compounds.[1][2]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when working with 3-(N-Methylaminocarbonyl)phenylboronic acid.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[3][4]

Protects eyes from dust

particles and potential

splashes.[4]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[3][4][5]

Prevents skin contact. Gloves

should be inspected before

use and changed immediately

if contaminated.[4]

Body Protection

A fully buttoned lab coat, long

pants, and closed-toe shoes.

[3][4]

Protects skin from accidental

spills and contact.[4]

Respiratory Protection

A NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) is required when

handling the solid compound

to prevent the inhalation of

dust particles.[4][5]

Minimizes the risk of

respiratory tract irritation.[4]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of this compound.

1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible before beginning

work.[4][5]

All work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[4][5]

The work area should be clean and free of clutter.

2. Donning PPE:
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Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

3. Handling the Compound:

Keep the container of 3-(N-Methylaminocarbonyl)phenylboronic acid tightly closed when

not in use.[4][5]

Avoid generating dust when transferring the solid. Use appropriate tools, such as a spatula,

for transfers.[4]

Handle in accordance with good industrial hygiene and safety practice.[1][2]

4. Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[4][5]

Clean the work area to remove any residual chemical.

Contaminated PPE should be considered hazardous waste and disposed of accordingly.[4]

[5]

Emergency First Aid Measures
If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor if

you feel unwell.[1]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[1][6]

If Inhaled: Remove the person to fresh air and keep comfortable for breathing. Call a

POISON CENTER or doctor if you feel unwell.[1][2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1][6]
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All waste generated from the use of 3-(N-Methylaminocarbonyl)phenylboronic acid,

including contaminated PPE and empty containers, must be considered hazardous waste.

1. Waste Collection:

Collect all chemical waste in a designated, labeled, and sealed container for hazardous

waste.[5]

Contaminated materials such as filter paper or gloves should also be placed in a sealed and

labeled container for hazardous waste disposal.[3]

2. Disposal Method:

Dispose of all chemical waste in accordance with federal, state, and local regulations.[5] Do

not pour waste down the drain unless explicitly permitted by your institution and local

authorities for neutralized, small quantities.[7][8]

For larger quantities, arrange for disposal through a certified hazardous waste facility.[7]

3. Spill Cleanup:

In the event of a small spill, use an inert absorbent material (e.g., sand, vermiculite) to

contain the spill. Avoid raising dust.[5]

Sweep or vacuum up the material and place it into a suitable, closed container for disposal.

[1][9]

Ensure the area is well-ventilated.[5]
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Preparation
- Access safety shower/eyewash

- Work in fume hood
- Clean workspace

Don PPE
- Goggles/Face shield

- Nitrile gloves
- Lab coat

- Respirator (if needed)

Proceed when ready

Handling
- Keep container closed
- Avoid dust generation
- Use appropriate tools

Fully equipped

Post-Handling
- Wash hands thoroughly

- Clean work area
- Doff PPE

Task complete

Spill/Emergency
- Evacuate non-essential personnel

- Contain spill with inert material
- Follow first aid procedures

If spill occurs

Waste Collection
- Collect solids & contaminated materials

- Use labeled, sealed containers

Segregate waste

Disposal
- Follow local regulations

- Use certified hazardous waste facility

Ready for disposal

Collect spill waste

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-(N-
Methylaminocarbonyl)phenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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